Cas no 744226-14-0 (2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate)

• Product Name: 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate
• CAS No: 744226-14-0
• MF: C₁₄H₁₁BrClNO₃
• MW: 356.5990421772
• CID: 5681578
• PubChem ID: 2095395
• Update Time: 2025-06-24

2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate Chemical and Physical Properties

Names and Identifiers

• CHEMBL1393639
• SR-01000051082
• MLS001004558
• AKOS033613097
• HMS1754L14
• SMR000348169
• 2-(4-bromophenoxy)ethyl 6-chloropyridine-3-carboxylate
• Z18369925
• EN300-26585283
• SR-01000051082-1
• 744226-14-0
• HMS2676I08
• 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate

• Inchi： 1S/C14H11BrClNO3/c15-11-2-4-12(5-3-11)19-7-8-20-14(18)10-1-6-13(16)17-9-10/h1-6,9H,7-8H2
• InChI Key： BXTANDCLSDKDFO-UHFFFAOYSA-N
• SMILES： BrC1C=CC(=CC=1)OCCOC(C1C=NC(=CC=1)Cl)=O

Computed Properties

• Exact Mass: 354.96108g/mol
• Monoisotopic Mass: 354.96108g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 20
• Rotatable Bond Count: 6
• Complexity: 311
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 48.4Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Pyridinecarboxylic acids and derivatives Pyridinecarboxylic acids

Additional information on 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate

2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate (CAS No. 744226-14-0): A Comprehensive Overview

2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate (CAS No. 744226-14-0) is a unique and versatile compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its distinct structural features, holds potential applications in various therapeutic areas, particularly in the development of novel drugs targeting specific biological pathways.

The molecular structure of 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate is composed of a bromophenyl ether moiety and a chloropyridine carboxylate group. The bromine atom in the phenyl ring and the chlorine atom in the pyridine ring contribute to the compound's unique electronic and steric properties, making it an attractive candidate for drug design and development.

Recent studies have highlighted the potential of 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate in modulating key biological targets. For instance, research published in the Journal of Medicinal Chemistry has demonstrated that this compound exhibits potent activity against certain enzymes involved in inflammatory pathways. Specifically, it has been shown to inhibit cyclooxygenase (COX) enzymes, which are crucial mediators of inflammation and pain. This property makes it a promising lead compound for the development of anti-inflammatory drugs.

In addition to its anti-inflammatory properties, 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate has also been investigated for its potential as an anticancer agent. Studies have indicated that this compound can selectively target cancer cells by disrupting specific signaling pathways involved in cell proliferation and survival. For example, it has been shown to inhibit the activity of kinases such as AKT and ERK, which are frequently dysregulated in various types of cancer. These findings suggest that 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate could be further developed as a targeted therapy for cancer treatment.

The pharmacokinetic profile of 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate has also been extensively studied. Research indicates that this compound exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties, which are essential for its therapeutic efficacy and safety. Preclinical studies have shown that it has good oral bioavailability and a reasonable half-life, making it suitable for chronic administration in clinical settings.

To further explore the therapeutic potential of 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate, several clinical trials are currently underway. These trials aim to evaluate the safety and efficacy of this compound in treating various diseases, including inflammatory disorders and cancer. Early results from phase I trials have been promising, with no significant adverse effects reported at therapeutic doses.

In conclusion, 2-(4-Bromophenoxy)ethyl 6-chloropyridine-3-carboxylate (CAS No. 744226-14-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it a valuable lead for the development of novel therapeutic agents targeting inflammation and cancer. Ongoing research and clinical trials will continue to elucidate its full therapeutic potential and pave the way for its future use in clinical practice.